Cas no 2304008-17-9 (1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

1,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a boronic ester derivative of 1,5-dimethylindazole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under ambient conditions, making it suitable for storage and handling. The dioxaborolane moiety facilitates Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of biaryl systems. The compound's well-defined structure and high purity ensure reproducibility in synthetic applications. Additionally, the methyl substituents enhance steric and electronic properties, improving selectivity in catalytic transformations. This reagent is particularly valuable in pharmaceutical research for the development of heterocyclic compounds and bioactive molecules.
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure
2304008-17-9 structure
Product Name:1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
CAS No:2304008-17-9
MF:C15H21BN2O2
MW:272.150443792343
MDL:MFCD31537145
CID:5107385
PubChem ID:133055307
Update Time:2026-03-03

1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • PS-16427
    • 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
    • CS-0369169
    • 1,5-Dimethyl-1H-indazole-4-boronic acid pinacol ester
    • MFCD31537145
    • PB42152
    • 2304008-17-9
    • D96632
    • MDL: MFCD31537145
    • Inchi: 1S/C15H21BN2O2/c1-10-7-8-12-11(9-17-18(12)6)13(10)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
    • InChI Key: IAWJOIWKUFSSAH-UHFFFAOYSA-N
    • SMILES: N1(C)C2=C(C(B3OC(C)(C)C(C)(C)O3)=C(C)C=C2)C=N1

Computed Properties

  • Exact Mass: 272.1696081g/mol
  • Monoisotopic Mass: 272.1696081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų

1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1006423-500MG
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 97%
500mg
$240 2024-07-21
eNovation Chemicals LLC
Y1006423-1G
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 97%
1g
$350 2024-07-21
Chemenu
CM1018043-500mg
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 95%+
500mg
$466 2024-07-28
Chemenu
CM1018043-1g
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 95%+
1g
$582 2024-07-28
eNovation Chemicals LLC
Y1222771-5g
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 95%
5g
$1600 2024-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL1130-500MG
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 97%
500MG
¥ 2,560.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL1130-1G
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 97%
1g
¥ 3,201.00 2023-03-30
eNovation Chemicals LLC
Y1222771-5g
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 95%
5g
$1020 2025-02-20
eNovation Chemicals LLC
Y1006423-100mg
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 97%
100mg
$115 2025-02-20
eNovation Chemicals LLC
Y1006423-250mg
1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2304008-17-9 97%
250mg
$170 2025-02-20

Additional information on 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Introduction to 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 2304008-17-9)

The compound 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, identified by its CAS number 2304008-17-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule is a derivative of indazole, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities. The presence of a boronic ester group at the 4-position and dimethyl substitutions at the 1 and 5 positions enhances its potential as a pharmacophore in drug design.

Indazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a boronic ester moiety in this compound not only facilitates its use in Suzuki-Miyaura cross-coupling reactions but also suggests potential applications in the development of novel therapeutic agents. The boronic ester group is particularly valuable in medicinal chemistry due to its ability to participate in palladium-catalyzed coupling reactions, enabling the construction of complex molecular architectures.

Recent research has highlighted the importance of boronic acid derivatives in drug discovery. These compounds have been employed in various therapeutic contexts, including targeted cancer therapies and inflammatory diseases. The 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure combines the favorable properties of indazole with the reactivity of boronic esters, making it a promising candidate for further exploration.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of traditional organic chemistry and modern catalytic methods. The use of tetramethyl-1,3,2-dioxaborolan-2-yl as a protecting group for boronic acid functionality underscores the synthetic strategy employed to ensure stability during handling and reaction conditions. This approach is particularly relevant in industrial settings where robust synthetic pathways are essential for large-scale production.

In the context of current pharmaceutical research, indazole derivatives continue to be investigated for their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the indazole core with functional groups like boronic esters, researchers aim to develop selective inhibitors that can modulate these pathways effectively. The dimethyl substituents at the 1 and 5 positions may contribute to improved solubility and metabolic stability, factors that are crucial for drug-like properties.

The boronic ester group at the 4-position also opens avenues for bioconjugation strategies. This feature allows for further derivatization through cross-coupling reactions with various organic substrates. Such modifications can lead to novel prodrugs or targeted delivery systems where the indazole core is linked to biomolecules like peptides or antibodies. This versatility makes 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole a valuable building block in medicinal chemistry.

Advances in computational chemistry have further accelerated the design and optimization of indazole derivatives like this one. Molecular modeling techniques can predict binding affinities and interactions with biological targets, enabling rational drug design. The combination of experimental synthesis with computational analysis provides a powerful framework for developing high-affinity ligands with minimal side effects.

The potential applications of this compound extend beyond oncology. Researchers are exploring its utility in treating neurological disorders where indazole derivatives have shown promise as neuroprotective agents. Additionally, its structural features may make it suitable for antimicrobial applications against resistant bacterial strains. The broad spectrum of activity suggested by preclinical studies underscores the importance of continued investigation.

In conclusion,1,5-dimethyl-4-(4,4,5,5-tetramethyl-1H-indazole (CAS No. 2304008-17-9) represents a significant contribution to pharmaceutical chemistry. Its unique structure combines the bioactivity of indazole with the reactivity of boronic esters, offering numerous opportunities for therapeutic development. As research progresses, this compound is likely to play an important role in addressing unmet medical needs across various disease areas.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.